![molecular formula C24H15ClF4O4 B284674 7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one](/img/structure/B284674.png)
7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one
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Overview
Description
7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one is a synthetic compound that has gained significant attention in the field of scientific research. It is also known by its chemical name, C29H19ClF4O4. This compound belongs to the class of chromone derivatives and has been found to possess several potential therapeutic properties.
Mechanism of Action
The mechanism of action of 7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one is not fully understood, but several studies have suggested that the compound exerts its therapeutic effects by modulating various signaling pathways in the body. The compound has been found to inhibit the activity of several enzymes and proteins, including cyclooxygenase-2 (COX-2), nuclear factor kappa B (NF-κB), and mitogen-activated protein kinase (MAPK). It has also been found to activate the peroxisome proliferator-activated receptor gamma (PPAR-γ) and inhibit the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. The compound has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It has also been found to exhibit antioxidant effects by scavenging free radicals and reducing oxidative stress. The compound has been found to exhibit anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth.
Advantages and Limitations for Lab Experiments
The advantages of using 7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one in lab experiments include its high purity, stability, and reproducibility. The compound is also readily available and can be synthesized in large quantities. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the scientific research on 7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one. These include further studies to determine its safety and efficacy in humans, the development of novel derivatives with improved therapeutic properties, and the investigation of its potential use in combination with other drugs for the treatment of various diseases. Additionally, the compound's potential use in the field of nanotechnology for drug delivery and imaging applications is an area of interest for future research.
Conclusion:
This compound is a synthetic compound that has shown promising therapeutic properties in scientific research. Its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases, makes it a promising candidate for further investigation. The compound's mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to determine its safety and efficacy in humans and to develop novel derivatives with improved therapeutic properties.
Synthesis Methods
The synthesis of 7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one involves the reaction of 7-hydroxy-4-chromenone with 2-chloro-6-fluorobenzyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 3-methylphenol and trifluoroacetic anhydride to yield the final product. The synthesis of this compound has been reported in several research articles, and the purity and yield of the compound have been optimized by using different reaction conditions.
Scientific Research Applications
7-[(2-chloro-6-fluorobenzyl)oxy]-3-(3-methylphenoxy)-2-(trifluoromethyl)-4H-chromen-4-one has been found to possess several potential therapeutic properties, and its scientific research application has been studied extensively. The compound has been found to exhibit anti-inflammatory, antioxidant, and anti-cancer properties. It has also been found to possess potential therapeutic effects in the treatment of diabetes, Alzheimer's disease, and cardiovascular diseases.
Properties
Molecular Formula |
C24H15ClF4O4 |
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Molecular Weight |
478.8 g/mol |
IUPAC Name |
7-[(2-chloro-6-fluorophenyl)methoxy]-3-(3-methylphenoxy)-2-(trifluoromethyl)chromen-4-one |
InChI |
InChI=1S/C24H15ClF4O4/c1-13-4-2-5-15(10-13)32-22-21(30)16-9-8-14(11-20(16)33-23(22)24(27,28)29)31-12-17-18(25)6-3-7-19(17)26/h2-11H,12H2,1H3 |
InChI Key |
JUPLGEPEFGHSPG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OCC4=C(C=CC=C4Cl)F)C(F)(F)F |
Canonical SMILES |
CC1=CC(=CC=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OCC4=C(C=CC=C4Cl)F)C(F)(F)F |
Origin of Product |
United States |
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